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Compound of Interest

Compound Name: 6-Methoxy-2-hexanone

Cat. No.: B8764021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of 6-Methoxy-2-
hexanone, a key parameter in chemical synthesis, analytical characterization, and various

research applications. This document outlines the compound's fundamental properties, the

methodology for molecular weight determination, and a visual representation of the calculation

process.

Chemical Identity and Properties
6-Methoxy-2-hexanone is an organic compound with the chemical formula C₇H₁₄O₂.[1][2][3] It

is structurally characterized by a hexanone backbone with a methoxy group at the sixth carbon

position. A comprehensive summary of its key chemical identifiers and properties is presented

in Table 1.

Property Value Source

Molecular Formula C₇H₁₄O₂ PubChem[1][2]

IUPAC Name 6-methoxyhexan-2-one PubChem[2]

CAS Number 29006-00-6 ChemicalBook[4]

Molecular Weight 130.18 g/mol PubChem[2]

Monoisotopic Mass 130.09938 Da PubChem[1]
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Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The molecular formula of 6-Methoxy-2-hexanone, C₇H₁₄O₂, indicates that

each molecule is composed of 7 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms.

The calculation employs the standard atomic weights of these elements as recommended by

the International Union of Pure and Applied Chemistry (IUPAC). For this calculation, the

conventional atomic weights are used:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[2]

Oxygen (O): 15.999 u[3][5]

The molecular weight (MW) is calculated as follows:

MW = (Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H)

+ (Number of O atoms × Atomic weight of O) MW = (7 × 12.011) + (14 × 1.008) + (2 × 15.999)

MW = 84.077 + 14.112 + 31.998 MW = 130.187 g/mol

This calculated value is consistent with the published molecular weight of 130.18 g/mol .[2][3]

Experimental Determination of Molecular Weight
While the molecular weight can be accurately calculated from the molecular formula, it is often

confirmed experimentally using techniques such as mass spectrometry. In mass spectrometry,

the molecule is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured.

This technique provides a precise determination of the molecular mass and can also yield the

monoisotopic mass, which is the mass of the molecule calculated using the mass of the most

abundant isotope of each element.

Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical process of calculating the molecular weight of 6-
Methoxy-2-hexanone from its molecular formula and the standard atomic weights of its

constituent elements.
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Inputs

Calculation Steps

Output
Molecular Formula

C₇H₁₄O₂

Total Mass of Carbon
7 * 12.011 = 84.077

Total Mass of Hydrogen
14 * 1.008 = 14.112

Total Mass of Oxygen
2 * 15.999 = 31.998

Atomic Weight of C
12.011

Atomic Weight of H
1.008

Atomic Weight of O
15.999

Molecular Weight
130.187 g/mol

Summation

Summation

Summation

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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